Cas no 2172104-28-6 (7-(trifluoromethyl)-1H-indazole-3-sulfonamide)
7-(trifluoromethyl)-1H-indazole-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 7-(trifluoromethyl)-1H-indazole-3-sulfonamide
- EN300-1618542
- 2172104-28-6
-
- Inchi: 1S/C8H6F3N3O2S/c9-8(10,11)5-3-1-2-4-6(5)13-14-7(4)17(12,15)16/h1-3H,(H,13,14)(H2,12,15,16)
- InChI Key: ZDXRSIGOBPSWHV-UHFFFAOYSA-N
- SMILES: S(C1=C2C=CC=C(C(F)(F)F)C2=NN1)(N)(=O)=O
Computed Properties
- Exact Mass: 265.01328210g/mol
- Monoisotopic Mass: 265.01328210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 97.2Ų
7-(trifluoromethyl)-1H-indazole-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1618542-0.05g |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide |
2172104-28-6 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1618542-0.1g |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide |
2172104-28-6 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1618542-0.25g |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide |
2172104-28-6 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1618542-0.5g |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide |
2172104-28-6 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1618542-1.0g |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide |
2172104-28-6 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1618542-2.5g |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide |
2172104-28-6 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1618542-5.0g |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide |
2172104-28-6 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1618542-10.0g |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide |
2172104-28-6 | 10g |
$6082.0 | 2023-06-04 |
7-(trifluoromethyl)-1H-indazole-3-sulfonamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 7-(trifluoromethyl)-1H-indazole-3-sulfonamide
Introduction to 7-(trifluoromethyl)-1H-indazole-3-sulfonamide (CAS No. 2172104-28-6)
7-(trifluoromethyl)-1H-indazole-3-sulfonamide, with the CAS number 2172104-28-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.
The chemical structure of 7-(trifluoromethyl)-1H-indazole-3-sulfonamide consists of an indazole core with a trifluoromethyl group at the 7-position and a sulfonamide moiety at the 3-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile. The sulfonamide group, on the other hand, is a well-known functional group that is often associated with various therapeutic effects, particularly in the treatment of bacterial infections and as a scaffold for designing inhibitors of specific enzymes.
Recent studies have highlighted the potential of 7-(trifluoromethyl)-1H-indazole-3-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-(trifluoromethyl)-1H-indazole-3-sulfonamide could be a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory effects, 7-(trifluoromethyl)-1H-indazole-3-sulfonamide has also been investigated for its potential anticancer properties. A study published in Cancer Research demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.
The pharmacokinetic profile of 7-(trifluoromethyl)-1H-indazole-3-sulfonamide has also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, which is an important consideration for drug development.
In terms of synthetic accessibility, 7-(trifluoromethyl)-1H-indazole-3-sulfonamide can be synthesized using well-established methods in organic chemistry. One common approach involves the reaction of 7-trifluoromethylindazole with sulfonyl chlorides in the presence of a base. This synthetic route is scalable and can be adapted for large-scale production if needed.
The potential applications of 7-(trifluoromethyl)-1H-indazole-3-sulfonamide extend beyond its direct therapeutic uses. For example, this compound can serve as a valuable tool in chemical biology research to probe specific biological pathways and validate new drug targets. Its unique structure and functional groups make it an attractive scaffold for further chemical modifications and derivatization studies.
In conclusion, 7-(trifluoromethyl)-1H-indazole-3-sulfonamide (CAS No. 2172104-28-6) is a promising compound with a diverse range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.
2172104-28-6 (7-(trifluoromethyl)-1H-indazole-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)